Cas no 2171491-44-2 (N1-ethyl-N1-methylazetidine-1,2-dicarboxamide)

• Product Name: N1-ethyl-N1-methylazetidine-1,2-dicarboxamide
• CAS No: 2171491-44-2
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 6052120
• PubChem ID: 165518682
• Update Time: 2025-10-25

N1-ethyl-N1-methylazetidine-1,2-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N1-ethyl-N1-methylazetidine-1,2-dicarboxamide
• EN300-1282037
• 2171491-44-2

• Inchi： 1S/C8H15N3O2/c1-3-10(2)8(13)11-5-4-6(11)7(9)12/h6H,3-5H2,1-2H3,(H2,9,12)
• InChI Key： QYNIZHLWYMNKKG-UHFFFAOYSA-N
• SMILES： O=C(N(C)CC)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 185.116426730g/mol
• Monoisotopic Mass: 185.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 66.6Ų

Additional information on N1-ethyl-N1-methylazetidine-1,2-dicarboxamide

N1-Ethyl-N1-Methylazetidine-1,2-Dicarboxamide: A Comprehensive Overview

N1-Ethyl-N1-Methylazetidine-1,2-Dicarboxamide (CAS No. 2171491-44-2) is a versatile compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of azetidines, which are four-membered ring structures with two nitrogen atoms. The molecule's structure includes a dicarboxamide group, which contributes to its functional versatility. Recent studies have highlighted its potential in fields such as drug delivery systems, material science, and agricultural chemistry.

The synthesis of N1-Ethyl-N1-Methylazetidine-1,2-Dicarboxamide involves a multi-step process that typically begins with the preparation of azetidine derivatives. Researchers have explored various methodologies to optimize the synthesis process, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production.

One of the most promising applications of this compound is in drug delivery systems. The dicarboxamide group allows for easy functionalization, enabling the attachment of bioactive molecules such as drugs or imaging agents. Recent studies have demonstrated its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This property makes it a valuable candidate for targeted drug delivery systems.

In addition to its role in drug delivery, N1-Ethyl-N1-Methylazetidine-1,2-Dicarboxamide has shown potential in material science applications. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various surfaces. These SAMs exhibit excellent stability and can be tailored to specific surface properties, making them ideal for applications in sensors and electronic devices.

Recent research has also explored the use of this compound in agricultural chemistry. Its ability to act as a surface-active agent has led to its investigation as a potential adjuvant in pesticide formulations. Studies have shown that it can enhance the efficacy of pesticides by improving their distribution on plant surfaces.

In conclusion, N1-Ethyl-N1-Methylazetidine-1,2-Dicarboxamide (CAS No. 2171491-44-2) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its potential, this compound is poised to play a significant role in advancing scientific and technological innovations.